4-methyl-N2-(4-methylphenyl)pyridine-2,6-diamine hydrochloride
Overview
Description
4-methyl-N2-(4-methylphenyl)pyridine-2,6-diamine hydrochloride is a useful research compound. Its molecular formula is C13H16ClN3 and its molecular weight is 249.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-N2-(4-methylphenyl)pyridine-2,6-diamine hydrochloride involves the reaction of 4-methyl-2,6-diaminopyridine with 4-methylphenylboronic acid, followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "4-methyl-2,6-diaminopyridine", "4-methylphenylboronic acid", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 4-methyl-2,6-diaminopyridine (1.0 g) and 4-methylphenylboronic acid (1.2 g) in diethyl ether (20 mL) and add sodium hydroxide (0.5 g).", "Step 2: Stir the mixture at room temperature for 24 hours.", "Step 3: Extract the organic layer with water (10 mL) and dry over anhydrous sodium sulfate.", "Step 4: Concentrate the organic layer under reduced pressure to obtain a yellow solid.", "Step 5: Dissolve the yellow solid in hydrochloric acid (10 mL) and stir at room temperature for 2 hours.", "Step 6: Concentrate the solution under reduced pressure to obtain the final product as a white solid." ] } | |
CAS No. |
2763755-06-0 |
Molecular Formula |
C13H16ClN3 |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
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